DISUL, SODIUM SALT

• CAS No.: 136-78-7
• Product Name: DISUL, SODIUM SALT
• Molecular Formula: C8H7Cl2NaO5S
• Molecular Weight: 309.1 g/mol
• IUPAC Name: sodium;2-(2,4-dichlorophenoxy)ethyl sulfate
• Standard InChI: InChI=1S/C8H8Cl2O5S.Na/c9-6-1-2-8(7(10)5-6)14-3-4-15-16(11,12)13;/h1-2,5H,3-4H2,(H,11,12,13);/q;+1/p-1
• Standard InChIKey: KISFEBPWFCGRGN-UHFFFAOYSA-M
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)OCCOS(=O)(=O)[O-].[Na+]
• SMILES: C1=CC(=C(C=C1Cl)Cl)OCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCCOS(=O)(=O)[O-].[Na+]
• Boiling Point: Decomposes (NIOSH, 2016); decomposes; Decomposes
• Colorform: Colorless to white crystalline solid.
• Density: 1.7 (NIOSH, 2016); 1.70 @ 20 °C; Relative density (water = 1): 1.70; 1.70
• Melting Point: 473 °F (Decomposes) (NIOSH, 2016); 245 °C DECOMP; 473°F (decomposes); 473°F (Decomposes)
• Physical Description: Crag® herbicide is a colorless to white crystalline, odorless solid. Mp: 245°C (with decomposition). Manufacture discontinued in 1994 by Rhone-Poulenc Ag Co.; COLOURLESS-TO-WHITE CRYSTALS.; Colorless to white crystalline, odorless solid.; Colorless to white crystalline, odorless solid. [herbicide]
• Description: Crag® herbicide is a colorless to white crystalline, odorless solid. Mp: 245°C (with decomposition). Manufacture discontinued in 1994 by Rhone-Poulenc Ag Co.
• Shelf Life: NON-VOLATILE
• Solubility: 26 % at 77° F (NIOSH, 2016); SOLUBILITY IN HARD WATER CONTAINING 260 PPM CALCIUM CARBONATE: 4%; SOLUBILITY IN WATER: 25.5% @ 25 °C; INSOL IN MOST ORG SOLVENTS EXCEPT METHANOL; VERY SOL IN BENZENE; SLIGHTLY SOL IN ACETONE; In water, 2.5X10+5 mg/l at 25 °C; Solubility in water, g/100ml at 25 °C: 25 (good); (77°F): 26%
• Synonyms: sesone; sodium 2,4-dichlorophenoxyethyl sulfate
• Vapor Pressure: 0.1 mm Hg (NIOSH, 2016); Vapor pressure, Pa at 20 °C: 133; 0.1 mmHg
• PubChem Compound: 23690431
• Last Modified: Dec 23 2021